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Compound of Interest

Compound Name:

(3-

(Trifluoromethoxy)phenyl)hydrazin

e hydrochloride

Cat. No.: B590970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive search of publicly available scientific literature and chemical

databases did not yield specific quantitative solubility data for (3-
(Trifluoromethoxy)phenyl)hydrazine hydrochloride. The following guide provides qualitative

solubility information gleaned from available sources and outlines a general experimental

protocol for determining solubility.

Physicochemical Properties
Property Value Source

CAS Number 133115-55-6 [1][2][3][4]

Molecular Formula C7H8ClF3N2O [1][2][3][4]

Molecular Weight 228.6 g/mol [1][3]

Physical Form Solid [1][2][3]

Appearance White solid [2][3]
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Qualitative Solubility Data
While precise quantitative data is unavailable, general solubility characteristics have been

reported. The hydrochloride salt form of this compound suggests potential solubility in polar

solvents.

Solvent Solubility Notes

Polar Solvents Soluble
Generally soluble in polar

solvents.[5]

DMSO (Dimethyl Sulfoxide) Soluble
Mentioned as a suitable

solvent.

Methanol Soluble
Mentioned as a suitable

solvent.

Water Likely Soluble

The related compound, 4-

(Trifluoromethoxy)phenylhydra

zine hydrochloride, is reported

to be soluble in water.[6]

General Experimental Protocol for Solubility
Determination
The following outlines a standard equilibrium solubility shake-flask method, a common

technique for determining the solubility of a solid compound in a given solvent.

Objective: To determine the saturation concentration of (3-
(Trifluoromethoxy)phenyl)hydrazine hydrochloride in a specific solvent at a controlled

temperature.

Materials:

(3-(Trifluoromethoxy)phenyl)hydrazine hydrochloride

Selected solvent(s) of interest

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cymitquimica.com/cas/133115-55-6/
https://m.chemicalbook.com/ProductChemicalPropertiesCB6305150_EN.htm
https://www.benchchem.com/product/b590970?utm_src=pdf-body
https://www.benchchem.com/product/b590970?utm_src=pdf-body
https://www.benchchem.com/product/b590970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volumetric flasks

Analytical balance

Shaking incubator or orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analytical instrumentation.

Calibrated pipettes

Methodology:

Preparation of Standard Solutions: A series of standard solutions of the compound at known

concentrations are prepared in the chosen solvent to generate a calibration curve.

Sample Preparation: An excess amount of the solid compound is added to a known volume

of the solvent in a sealed vial. This ensures that a saturated solution is achieved.

Equilibration: The vials are placed in a shaking incubator set to a constant temperature (e.g.,

25 °C or 37 °C) and agitated for a predetermined period (e.g., 24-72 hours) to allow the

system to reach equilibrium.

Phase Separation: After equilibration, the samples are allowed to stand to allow the

undissolved solid to settle. A portion of the supernatant is then carefully removed and

centrifuged at high speed to pellet any remaining suspended solids.

Sample Filtration and Dilution: The clear supernatant is filtered through a syringe filter to

remove any fine particulates. The filtered saturated solution is then accurately diluted with

the solvent to a concentration that falls within the range of the calibration curve.

Quantitative Analysis: The concentration of the diluted sample is determined using a

validated analytical method, typically HPLC.
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Calculation of Solubility: The solubility of the compound is calculated by multiplying the

measured concentration of the diluted sample by the dilution factor.

Experimental Workflow for Solubility Determination
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Caption: Workflow for Equilibrium Solubility Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b590970?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

